Cas no 1042534-71-3 (1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1042534-71-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5069261
• PubChem ID: 28743209
• Update Time: 2025-06-09

1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-ethylphenyl)triazole-4-carboxylic acid
• BBL004727
• HTS027815
• STL081075

• Inchi： 1S/C11H11N3O2/c1-2-8-3-5-9(6-4-8)14-7-10(11(15)16)12-13-14/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： KNNPSTTVCDMPRR-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC(=CC=2)CC)N=N1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1042534-71-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structure of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid makes it an attractive candidate for various applications in drug discovery and development.

The triazole ring is a key functional group in this compound, contributing to its stability and reactivity. The presence of the carboxylic acid group at the 4-position of the triazole ring enhances its solubility and reactivity, making it suitable for conjugation with other molecules. The ethylphenyl substituent at the 1-position further modulates the compound's physicochemical properties, influencing its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell wall synthesis and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise as an antibacterial agent. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to interfere with bacterial cell membrane integrity and disrupt essential metabolic pathways.

The anti-inflammatory potential of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored. A study published in the Journal of Inflammation Research reported that this compound significantly reduces inflammation in vitro and in vivo models. The anti-inflammatory effects are believed to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The structural versatility of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid makes it an ideal candidate for chemical modifications to enhance its therapeutic properties. Researchers have synthesized various derivatives by modifying the ethylphenyl substituent or introducing additional functional groups. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic profiles.

In terms of drug development, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promising results in preclinical studies. Its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, make it a viable candidate for further clinical evaluation. Several pharmaceutical companies are currently investigating this compound for potential use in treating fungal infections, bacterial infections, and inflammatory diseases.

The synthesis of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming triazole rings. This reaction typically involves reacting an azide with an alkyne in the presence of a copper catalyst to form the desired triazole derivative.

In conclusion, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1042534-71-3) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique structure and versatile properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.